Cas no 1259478-84-6 (6-Amino-2,3-bis(perfluorophenyl)pyridine)

• Product Name: 6-Amino-2,3-bis(perfluorophenyl)pyridine
• CAS No: 1259478-84-6
• MF: C₁₇H₄F₁₀N₂
• MW: 426.211098670959
• CID: 4929780
• Update Time: 2025-10-24

6-Amino-2,3-bis(perfluorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Amino-2,3-bis(perfluorophenyl)pyridine

• Inchi： 1S/C17H4F10N2/c18-7-5(8(19)12(23)15(26)11(7)22)3-1-2-4(28)29-17(3)6-9(20)13(24)16(27)14(25)10(6)21/h1-2H,(H2,28,29)
• InChI Key： OHRRHQQARORTHF-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C1=CC=C(N)N=C1C1C(=C(C(=C(C=1F)F)F)F)F)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 540
• XLogP3: 4.8
• Topological Polar Surface Area: 38.9

Additional information on 6-Amino-2,3-bis(perfluorophenyl)pyridine

Comprehensive Overview of 6-Amino-2,3-bis(perfluorophenyl)pyridine (CAS No. 1259478-84-6)

6-Amino-2,3-bis(perfluorophenyl)pyridine (CAS No. 1259478-84-6) is a fluorinated pyridine derivative with significant applications in advanced material science and pharmaceutical research. This compound, characterized by its unique perfluorophenyl groups and amino functionality, has garnered attention for its potential in designing high-performance polymers, liquid crystals, and bioactive molecules. Its molecular structure combines the electron-withdrawing properties of perfluorinated aromatics with the versatility of pyridine scaffolds, making it a valuable building block in synthetic chemistry.

In recent years, the demand for fluorinated organic compounds like 6-Amino-2,3-bis(perfluorophenyl)pyridine has surged due to their thermal stability, chemical resistance, and low surface energy. These properties align with trends in green chemistry and sustainable materials, where researchers seek alternatives to traditional hydrocarbons. The compound’s CAS No. 1259478-84-6 is frequently searched in academic databases, reflecting its relevance in drug discovery and material innovation.

One of the most discussed applications of 6-Amino-2,3-bis(perfluorophenyl)pyridine is its role in OLED (Organic Light-Emitting Diode) technology. Fluorinated compounds enhance electron transport efficiency, a critical factor in developing energy-efficient displays. Additionally, its amino group allows for further functionalization, enabling customization for specific photovoltaic or catalytic applications. This adaptability addresses common user queries about “fluorinated pyridines in electronics” and “high-performance material additives.”

From a synthetic perspective, the preparation of 6-Amino-2,3-bis(perfluorophenyl)pyridine involves multi-step reactions, often starting from 2,3-dibromopyridine or similar precursors. Researchers emphasize optimizing yield and purity, as highlighted in peer-reviewed journals. The compound’s perfluorophenyl moieties contribute to its lipophilicity, a trait explored in medicinal chemistry for improving drug bioavailability—a topic frequently searched as “fluorine in drug design.”

Environmental and safety considerations are also paramount. While not classified as hazardous, proper handling of fluorinated compounds is essential to minimize ecological impact. This aligns with industry discussions on “safe fluorochemical alternatives” and regulatory compliance, ensuring sustainable use in industrial applications.

In summary, 6-Amino-2,3-bis(perfluorophenyl)pyridine (CAS No. 1259478-84-6) exemplifies the intersection of fluorine chemistry and functional material design. Its versatility answers growing demands in renewable energy, electronics, and life sciences, making it a compound of enduring scientific and commercial interest.